Cas no 508235-16-3 ((2,3-Difluoro-4-methylphenyl)boronic acid)

(2,3-Difluoro-4-methylphenyl)boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key methodology for forming carbon-carbon bonds in organic synthesis. Its difluoro and methyl substituents enhance reactivity and selectivity, making it valuable for constructing complex aromatic frameworks in pharmaceuticals and agrochemicals. The compound exhibits good stability under standard conditions and demonstrates compatibility with a range of catalysts and substrates. Its high purity and consistent performance ensure reliable results in synthetic applications. Researchers favor this reagent for its efficient incorporation into heterocyclic and polyfluoroaryl systems, facilitating the development of advanced materials and bioactive molecules.

(2,3-Difluoro-4-methylphenyl)boronic acid structure

508235-16-3 structure

Product Name:(2,3-Difluoro-4-methylphenyl)boronic acid

CAS No:508235-16-3

MF:C₇H₇BF₂O₂

MW:171.937089204788

MDL:MFCD08235163

CID:1024687

PubChem ID:23531415

Update Time:2025-06-08

(2,3-Difluoro-4-methylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (2,3-Difluoro-4-methylphenyl)boronic acid
- 2,3-Difluoro-4-methylphenylboronic acid
- ST24020128
- V6287
- 508235-16-3
- 2,3-Difluoro-4-methylphenylboronicacid
- AMY29790
- N12338
- MFCD09751348
- CS-W000946
- (2,3-Difluoro-4-methyl-phenyl)boronic acid
- AKOS006327524
- EN300-106778
- : 2,3-DIFLUORO-4-METHYLPHENYLBORONICACID
- SCHEMBL10091339
- DB-130779
- DTXSID00634768
- AB92762
- A871445
- DS-17697
- Z1198222853
- MDL： MFCD08235163
- Inchi： 1S/C7H7BF2O2/c1-4-2-3-5(8(11)12)7(10)6(4)9/h2-3,11-12H,1H3
- InChI Key： ZSNYLXVAUJWEMN-UHFFFAOYSA-N
- SMILES： FC1C(=C(B(O)O)C=CC=1C)F

Computed Properties

Exact Mass: 172.05100
Monoisotopic Mass: 172.0507160g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 156
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.5

Experimental Properties

Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 283.3±50.0 ºC (760 Torr),
Flash Point: 125.1±30.1 ºC,
Solubility: Slightly soluble (2.9 g/l) (25 º C),
PSA: 40.46000
LogP: -0.04700
Vapor Pressure: 0.0±0.6 mmHg at 25°C

(2,3-Difluoro-4-methylphenyl)boronic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(2,3-Difluoro-4-methylphenyl)boronic acid Pricemore >>

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Alichem	A010015407-250mg	2,3-Difluoro-4-methylphenylboronic acid	508235-16-3	97%	250mg	$489.60	2023-09-01
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Alichem	A010015407-1g	2,3-Difluoro-4-methylphenylboronic acid	508235-16-3	97%	1g	$1504.90	2023-09-01
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